Cas no 139937-99-8 (2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid)
2-{(tert-Butoxy)carbonylamino}-2-ethylbutanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group, which enhances stability and facilitates selective deprotection in peptide synthesis. The ethylbutanoic acid backbone provides steric bulk, influencing conformational control in intermediate structures. The Boc group is widely recognized for its compatibility with standard solid-phase peptide synthesis (SPPS) protocols, ensuring minimal side reactions. This compound is particularly useful in medicinal chemistry and bioconjugation, where controlled amine reactivity is required. Its crystalline form allows for straightforward purification and handling. The combination of steric hindrance and orthogonal protection makes it a valuable building block for complex organic and peptide-based applications.
139937-99-8 structure
Product Name:2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid
CAS No:139937-99-8
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD02094484
CID:1284717
PubChem ID:15108504
Update Time:2025-06-07
2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
- ACMC-20mzbj
- KB-232214
- AGN-PC-003S8M
- 2-(tert-butoxycarbonylamino)-2-ethylbutanoic acid
- N-tert-butyloxycarbonyldiethylglycine
- CTK0F1731
- AmbotzBAA1352
- Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-
- 2-TERT-BUTOXYCARBONYLAMINO-2-ETHYL-BUTYRIC ACID
- 2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid
- 2-((tert-Butoxycarbonyl)amino)-2-ethylbutanoicacid
- 139937-99-8
- N-alpha-t-Butyloxycarbonyl-diethylglycine (Boc-Deg-OH)
- 2-(Boc-amino)-2-ethyl-butanoic acid
- 2-BOC-amino-2-ethylbutyric acid
- CS-0112976
- DS-022121
- MFCD02094484
- EN300-101449
- 2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid
- 2-((tert-Butoxycarbonyl)amino)-2-ethylbutanoic acid
- 2-[(tert-Butoxycarbonyl)amino]-2-ethylbutanoic acid
- BYPQXUYSPTXBGE-UHFFFAOYSA-N
- DTXSID90568321
- D77166
- AKOS013464798
- SCHEMBL88462
-
- MDL: MFCD02094484
- Inchi: 1S/C11H21NO4/c1-6-11(7-2,8(13)14)12-9(15)16-10(3,4)5/h6-7H2,1-5H3,(H,12,15)(H,13,14)
- InChI Key: BYPQXUYSPTXBGE-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)(CC)CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 231.14713
- Monoisotopic Mass: 231.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K12664-5g |
2-TERT-BUTOXYCARBONYLAMINO-2-ETHYL-BUTYRIC ACID |
139937-99-8 | >95% | 5g |
$495 | 2023-09-01 | |
| Enamine | EN300-101449-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 0.05g |
$32.0 | 2023-10-28 | |
| Enamine | EN300-101449-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 0.1g |
$48.0 | 2023-10-28 | |
| Enamine | EN300-101449-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 0.25g |
$70.0 | 2023-10-28 | |
| Enamine | EN300-101449-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 0.5g |
$125.0 | 2023-10-28 | |
| Enamine | EN300-101449-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 1g |
$199.0 | 2023-05-24 | |
| Enamine | EN300-101449-2.5g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 2.5g |
$389.0 | 2023-10-28 | |
| Enamine | EN300-101449-5.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 5g |
$576.0 | 2023-05-24 | |
| Enamine | EN300-101449-10.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 10g |
$855.0 | 2023-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1183616-50mg |
2-((tert-Butoxycarbonyl)amino)-2-ethylbutanoic acid |
139937-99-8 | 97% | 50mg |
¥15195 | 2023-04-15 |
2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
139937-99-8 (2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid) Related Products
- 2419-94-5(N-Boc-L-glutamic acid)
- 53308-95-5(Boc-Nva-OH)
- 13139-16-7(Boc-L-Ile-OH)
- 106719-44-2(Boc-D-Lys-OH)
- 109183-71-3((S)-2-((tert-Butoxycarbonyl)amino)-2-cyclohexylacetic acid)
- 16937-99-8((tert-Butoxycarbonyl)-D-leucine)
- 13139-15-6(Boc-L-Leu-OH)
- 70491-05-3(Boc-D-Chg-OH)
- 13734-28-6(Boc-Lys-OH)
- 13734-41-3(Boc-L-Valine)
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